3-Hydroxy-2,2-dimethyl-1-propanesulfonamide

• Molecular Formula: C5H13NO3S
• Molecular Weight: 167.23 g/mol
• IUPAC Name: 3-hydroxy-2,2-dimethylpropane-1-sulfonamide
• InChI: InChI=1S/C5H13NO3S/c1-5(2,3-7)4-10(6,8)9/h7H,3-4H2,1-2H3,(H2,6,8,9)
• InChI Key: LUIBHMKLKJNEQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)CS(=O)(=O)N

Description

3-Hydroxy-2,2-dimethyl-1-propanesulfonamide is a useful research compound. Its molecular formula is C5H13NO3S and its molecular weight is 167.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10.0 g of 3-acetoxy-2,2-dimethyl-1-propanesulfonamide in 80 ml of methanol was added 9.2 g of 28 W/W % sodium methoxide methanol solution at room temperature with stirring. After stirring for 30 minutes, the reaction mixture was concentrated to dryness, and the residue was subjected to a silica gel column chromatography, eluting with chloroform-methanol (9:1). The corresponding fractions were concentrated to obtain 6.2 g of 3-hydroxy-2,2,-dimethyl-1-propanesulfonamide.